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Compound of Interest

Compound Name: m-PEG12-DSPE

Cat. No.: B12418586

An In-depth Technical Guide on the Physicochemical Properties of m-PEG12-DSPE
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene
glycol)-12] (m-PEG12-DSPE). This document is intended to be an essential resource, offering
guantitative data, detailed experimental protocols, and visual workflows to support the effective
use of this PEGylated lipid in research and drug development applications.

Core Physicochemical Properties

m-PEG12-DSPE is an amphiphilic molecule consisting of a hydrophobic 1,2-distearoyl-sn-
glycero-3-phosphoethanolamine (DSPE) lipid anchor covalently linked to a hydrophilic
methoxy-terminated polyethylene glycol (PEG) chain with 12 PEG units. The DSPE portion
allows for the encapsulation of hydrophobic agents, while the PEG chain enhances water
solubility and provides "stealth" characteristics to nanopatrticles, improving their stability and
circulation time in vivo.[1][2][3]

General Properties

The fundamental properties of m-PEG12-DSPE are summarized below, providing a
foundational understanding of its chemical identity.
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Property Value Source
Molecular Formula C67H132NO21P [4]
Molecular Weight 1318.73 g/mol [4]
Appearance White or off-white powder/solid  [5]

Solubility and Critical Micelle Concentration (CMC)

The amphiphilic nature of m-PEG12-DSPE governs its self-assembly into micelles in aqueous
solutions above a certain concentration, known as the Critical Micelle Concentration (CMC).
The PEG chain significantly enhances its water solubility.[2]

Property Details Source

Soluble in Chloroform,
Methylene Chloride,

Solubility Dimethylformamide (DMF), [1][5]16]
Dimethyl sulfoxide (DMSO),

Methanol, Acetonitrile.

While a specific value for m-
PEG12-DSPE is not readily
available, related DSPE-PEG
compounds (PEG 2000, 3000,
5000) have CMCs in the
micromolar range (0.5-1.5 pM).

Critical Micelle Concentration
(CMC)

It has been observed that the
CMC tends to increase with a
longer PEG chain.[7][8]

Stability and Storage

The stability of m-PEG12-DSPE is critical for ensuring the shelf-life and performance of
resulting formulations. Proper storage is essential to prevent degradation.
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Property Details Source

Recommended storage at
Storage (Powder) -20°C for long-term stability
(up to 3 years).[4][9]

Store at -80°C for up to 1 year.

Storage (In Solvent) )

The introduction of DSPE-PEG
enhances the stability of
liposomes, particularly in high-

Formulation Stability cationic solutions.[10]
Liposomal formulations are
generally stable when stored
at 4°C.[11]

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of
m-PEG12-DSPE.

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined using various techniques, with fluorescence spectroscopy being a
common and sensitive method.[12][13]

Protocol: Fluorescence Spectroscopy using a Fluorescent Probe (e.g., Pyrene)

» Objective: To determine the concentration at which m-PEG12-DSPE molecules begin to self-
assemble into micelles.

e Principle: The fluorescence emission spectrum of a hydrophobic probe like pyrene is
sensitive to the polarity of its microenvironment. In an aqueous solution below the CMC,
pyrene resides in a polar environment. Above the CMC, pyrene partitions into the
hydrophobic core of the micelles, a nonpolar environment, causing a characteristic shift in its
fluorescence spectrum.
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e Materials & Equipment:

o m-PEG12-DSPE

[¢]

Pyrene (fluorescent probe)

[¢]

Deionized water or appropriate buffer

Fluorometer

[e]

o

Volumetric flasks and pipettes

o Procedure: a. Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone).
b. Prepare a series of agueous solutions with varying concentrations of m-PEG12-DSPE. c.
Add a small, constant amount of the pyrene stock solution to each m-PEG12-DSPE solution,
ensuring the final pyrene concentration is very low (e.g., ~1 uM). The organic solvent should
be allowed to evaporate completely. d. Incubate the solutions to allow for equilibration. e.
Measure the fluorescence emission spectra of each sample using a fluorometer. For pyrene,
the ratio of the intensity of the first and third vibronic peaks (11/13) is typically monitored. f. Plot
the I1/13 ratio as a function of the logarithm of the m-PEG12-DSPE concentration. g. The
CMC is determined from the inflection point of this plot, where a sharp decrease in the I1/l3
ratio indicates the formation of micelles.[7][8]

Characterization of Micelle Formulations

Once micelles are formed, their physical characteristics must be evaluated. Dynamic Light
Scattering (DLS) is a primary technique for this purpose.[14]

Protocol: Particle Size and Polydispersity Index (PDI) Measurement

o Objective: To measure the mean hydrodynamic diameter and size distribution of m-PEG12-
DSPE micelles.

e Principle: DLS measures the fluctuations in scattered light intensity caused by the Brownian
motion of particles in suspension. This information is then correlated to determine the particle
size distribution.

e Materials & Equipment:
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o m-PEG12-DSPE micelle suspension
o Dynamic Light Scattering (DLS) instrument

o Cuvettes

e Procedure: a. Prepare the m-PEG12-DSPE micelle solution at a concentration well above
the determined CMC. b. If necessary, filter the sample to remove any dust or large
aggregates. c. Transfer the sample to a clean DLS cuvette. d. Place the cuvette in the DLS
instrument and allow the sample to thermally equilibrate. e. Perform the measurement
according to the instrument's software instructions. The instrument will report the average
particle size (Z-average) and the Polydispersity Index (PDI), which indicates the broadness
of the size distribution.[14][15]

Assessment of Formulation Stability

Stability studies are crucial to determine the shelf-life of a micellar or liposomal formulation.
Protocol: Long-Term Stability Assessment

e Objective: To evaluate the physical stability of an m-PEG12-DSPE-based formulation over
time by monitoring changes in particle size and PDI.

e Principle: Instability in a colloidal system, such as aggregation or fusion, will result in a
significant change in particle size and PDI over time.

e Materials & Equipment:
o m-PEG12-DSPE formulation

o Temperature-controlled storage units (e.g., refrigerators at 4°C, incubators at 25°C and
37°C)

o DLS instrument

e Procedure: a. Aliquot the formulation into several sealed vials. b. Store the vials at different,
constant temperatures (e.g., 4°C, 25°C, 37°C).[11] c. At predetermined time points (e.g., Day
0, Week 1, Week 4, Week 8, etc.), remove one aliquot from each storage condition.[15] d.
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Allow the sample to return to room temperature. e. Measure the particle size and PDI using
the DLS protocol described above. f. For drug-loaded formulations, drug leakage can also be
guantified at each time point by separating the free drug from the micelles (e.g., using size
exclusion chromatography or dialysis) and measuring its concentration.[15] g. Plot the
particle size and PDI versus time for each temperature. A stable formulation will show
minimal changes in these parameters over the study period.

Visualized Workflows and Pathways

Diagrams created using Graphviz provide a clear visual representation of experimental
processes.
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Workflow for Physicochemical Characterization of m-PEG12-DSPE Micelles
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Caption: Workflow for m-PEG12-DSPE micelle formulation and characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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